Cas no 81221-85-4 (4-Penten-1-one,1-(6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl)-)

4-Penten-1-one,1-(6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl)- structure
81221-85-4 structure
Product Name:4-Penten-1-one,1-(6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl)-
CAS No:81221-85-4
MF:C13H18O
MW:190.281424045563
CID:727234
PubChem ID:20510297
Update Time:2025-04-19

4-Penten-1-one,1-(6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Penten-1-one,1-(6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl)-
    • 1-(6,6-dimethyl-2-bicyclo[3.1.0]hex-2-enyl)pent-4-en-1-one
    • 1-(6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl)pent-4-en-1-one
    • NS00060453
    • DTXSID501001862
    • 1-(6,6-Dimethylbicyclo(3.1.0)hex-2-en-2-yl)pent-4-en-1-one
    • EINECS 279-708-9
    • SCHEMBL11137833
    • 81221-85-4
    • Inchi: 1S/C13H18O/c1-4-5-6-11(14)9-7-8-10-12(9)13(10,2)3/h4,7,10,12H,1,5-6,8H2,2-3H3
    • InChI Key: KDIUVWJESDSKRW-UHFFFAOYSA-N
    • SMILES: O=C(CCC=C)C1=CCC2C1C2(C)C

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.985
  • Boiling Point: 265.6°C at 760 mmHg
  • Flash Point: 105.9°C
  • Refractive Index: 1.507
  • PSA: 17.07000
  • LogP: 3.12400
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